Cas no 12013-15-9 (tricopper tetrahydroxide sulphate)
12013-15-9 structure
Product Name:tricopper tetrahydroxide sulphate
CAS No:12013-15-9
MF:Cu3H4O8S
MW:354.729964256287
CID:118825
PubChem ID:160962
Update Time:2025-04-18
tricopper tetrahydroxide sulphate Chemical and Physical Properties
Names and Identifiers
-
- tricopper tetrahydroxide sulphate
- tricopper,tetrahydroxide,sulfate
- Basic copper sulfate (Cu3(OH)4(SO4))
- Copper hydroxide sulfate (Cu3(OH)4(SO4))
- Copper sulfate (Cu3(OH)4(SO4))
- copper(2+) hydroxide sulfate (3:4:1)
- EINECS 234-580-3
- NS00086425
- 12013-15-9
- Cupric sulfate, basic copper sulfate dibasic
- tricopper tetrahydroxide sulfate
- DTXSID10923236
- H2U2L89YAP
- Copper(2+) hydroxide sulfate (3/4/1)
- UNII-H2U2L89YAP
- HB Copper CB
- CUPRIC SULFATE, BASIC COPPER SULFATE DIBASIC [MI]
-
- Inchi: 1S/3Cu.H2O4S.4H2O/c;;;1-5(2,3)4;;;;/h;;;(H2,1,2,3,4);4*1H2/q3*+2;;;;;/p-6
- InChI Key: PGZPBCJSKZAQMA-UHFFFAOYSA-H
- SMILES: [Cu+2].[Cu+2].[Cu+2].S(=O)(=O)([O-])[O-].[OH-].[OH-].[OH-].[OH-]
Computed Properties
- Exact Mass: 352.75142
- Monoisotopic Mass: 352.751
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 8
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.6A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: 330°Cat760mmHg
- Flash Point: °C
- PSA: 200.26
tricopper tetrahydroxide sulphate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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